![molecular formula C13H17BN2O2 B6241242 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[3,2-b]pyridine CAS No. 1558927-10-8](/img/no-structure.png)
3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[3,2-b]pyridine
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Overview
Description
The compound is a boronic ester, which are commonly used in organic synthesis due to their stability and versatility . They are often used in Suzuki-Miyaura cross-coupling reactions .
Synthesis Analysis
While specific synthesis methods for this compound are not available, boronic esters are typically synthesized through reactions of boronic acids with alcohols . In some cases, they can also be synthesized through borylation of alkyl or aryl alkynes and alkenes .Chemical Reactions Analysis
Boronic esters are often used in Suzuki-Miyaura cross-coupling reactions, which involve the reaction of the boronic ester with a halide or pseudohalide in the presence of a palladium catalyst .Scientific Research Applications
Synthesis and Polymerization
Polymer Synthesis : A study by Welterlich, Charov, and Tieke (2012) details the synthesis of polymers using palladium-catalyzed polycondensation involving derivatives of pyrrolo[3,2-b]pyrrole and tetramethyl-1,3,2-dioxaborolane. These polymers are deeply colored and soluble in organic solvents, indicating potential applications in materials science.
Electrochemical Polymerization : Another study by Welterlich, Neudörfl, and Tieke (2015) explores the electrochemical polymerization of 1,3,4,6-tetraarylpyrrolo[3,2-b]pyrrole-2,5-dione (isoDPP) derivatives. This process results in the formation of π-conjugated polymers with potential for use in electrochromic displays.
Crystal Structure and Chemical Properties
Molecular and Crystal Structure Analysis : Huang et al. (2021) conducted a study on the crystal structure and molecular properties of compounds involving tetramethyl-1,3,2-dioxaborolan-2-yl. They used Density Functional Theory (DFT) for molecular structure calculations, providing insights into the physicochemical properties of these compounds.
Vibrational Properties Studies : Wu et al. (2021) investigated the vibrational properties of compounds containing tetramethyl-1,3,2-dioxaborolan-2-yl. Their findings are significant for understanding the spectroscopic and structural behavior of these compounds.
Applications in Synthesis and Catalysis
Synthesis of Pharmaceuticals : Wang et al. (2006) reported on the practical synthesis of a pharmaceutical intermediate, highlighting the use of a palladium-catalyzed sequence involving a pyrrolo[3,2-b]pyridine derivative.
Catalytic Reduction : Huang, Ortiz-Marciales, and Hughes (2010) presented a study on the catalytic enantioselective borane reduction of benzyl oximes. They explored the preparation of chiral pyridyl amines, demonstrating the utility of boron-containing compounds in asymmetric catalysis.
Mechanism of Action
Target of Action
Compounds with similar structures, such as 4,4,5,5-tetramethyl-1,3,2-dioxaborolane, are known to be used in borylation reactions .
Mode of Action
Similar compounds are known to participate in borylation reactions, where they interact with their targets by donating a boron atom .
Biochemical Pathways
It can be inferred from similar compounds that they might be involved in the formation of boronic esters and acids, which are crucial in various organic synthesis reactions .
Pharmacokinetics
Similar compounds are known to have good solubility in organic solvents .
Result of Action
It can be inferred from similar compounds that they might contribute to the formation of new carbon-boron bonds .
Action Environment
Similar compounds are known to be stable under normal storage conditions .
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[3,2-b]pyridine involves the coupling of a pyrrolo[3,2-b]pyridine derivative with a tetramethyl-1,3,2-dioxaborolane reagent.", "Starting Materials": [ "4-bromo-1H-pyrrolo[3,2-b]pyridine", "Tetramethyl-1,3,2-dioxaborolane", "Potassium carbonate", "Copper(I) iodide", "N,N-Dimethylformamide (DMF)", "Toluene" ], "Reaction": [ "The reaction begins with the preparation of a Grignard reagent by reacting 4-bromo-1H-pyrrolo[3,2-b]pyridine with magnesium in dry ether.", "The resulting Grignard reagent is then reacted with tetramethyl-1,3,2-dioxaborolane in the presence of copper(I) iodide and potassium carbonate in DMF at 80°C for 24 hours to form the desired boronate ester.", "The boronate ester is then coupled with the pyrrolo[3,2-b]pyridine derivative in the presence of palladium catalyst and base in toluene at 100°C for 24 hours to form the final product, 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[3,2-b]pyridine." ] } | |
CAS RN |
1558927-10-8 |
Molecular Formula |
C13H17BN2O2 |
Molecular Weight |
244.1 |
Purity |
95 |
Origin of Product |
United States |
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